Cas no 1000341-18-3 (3-Amino-5-cyanorobenzoic Acid)

• Product Name: 3-Amino-5-cyanorobenzoic Acid
• CAS No: 1000341-18-3
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD09263225
• CID: 1124432
• PubChem ID: 24729340
• Update Time: 2025-04-20

3-Amino-5-cyanorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyanobenzoic acid
• Benzoic acid, 3-amino-5-cyano-
• 3-Amino-5-cyanorobenzoic acid
• AB50174
• AKOS006330681
• 3-AMINO-5-CYANOBENZOICACID
• DTXSID701310582
• EN300-749484
• 1000341-18-3
• CS-0030477
• CS-13384
• SCHEMBL13674520
• DB-183274
• 3-Amino-5-cyanorobenzoic Acid

• MDL： MFCD09263225
• Inchi： 1S/C8H6N2O2/c9-4-5-1-6(8(11)12)3-7(10)2-5/h1-3H,10H2,(H,11,12)
• InChI Key： CCWVOHSNQZFXQU-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C=C(C=1)N)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives